7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C21H24N6O2S2/c1-24-17-16(18(28)25(2)21(24)29)27(19(23-17)26-10-6-3-7-11-26)12-13-30-20-22-14-8-4-5-9-15(14)31-20/h4-5,8-9H,3,6-7,10-13H2,1-2H3
• InChI Key: DPYCWARASYONDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCCC3)CCSC4=NC5=CC=CC=C5S4
• Molecular Formula: C21H24N6O2S2
• Molecular Weight: 456.6 g/mol

Description

7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H24N6O2S2 and its molecular weight is 456.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A study focused on developing derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione for antiasthmatic activity. This research highlights the significance of xanthene derivatives known for vasodilatory activity and their potential as Phosphodiesterase 3 inhibitors. The study synthesized a series of compounds and tested their vasodilator activity, finding significant activity in some derivatives, pointing to potential anti-asthmatic compounds (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Synthesis and Biological Properties

Another study involved the synthesis of ethyl 2-aminobenzo[d]thiazole-6-carboxylate reacted with piperidine, leading to derivatives with good antibacterial and antifungal activity. This research demonstrates the potential of these compounds in the development of new antimicrobial agents (Shafi, Rajesh, & Senthilkumar, 2021).

Antiproliferative Activity in Cancer Research

A study on 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives found that some compounds exhibit potent antiproliferative activity against various carcinoma cell lines. This research underlines the importance of specific molecular substitutions for antiproliferative effects, which can be crucial in cancer treatment (Chandrappa et al., 2008).

Antituberculosis Activity

A molecular hybridization study led to the synthesis of compounds that exhibited significant activity against Mycobacterium tuberculosis. This research showcases the potential of these compounds as antituberculosis agents, contributing to the treatment of this critical global health issue (Jeankumar et al., 2013).

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability and its overall effect on the body .

Result of Action

The molecular and cellular effects of SMR000035769’s action are not well defined. Based on its structural features, it may have potential therapeutic effects. Further experimental studies are needed to confirm these effects and to understand the compound’s overall impact on cellular function .

Action Environment

The action, efficacy, and stability of SMR000035769 can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. Understanding these influences is crucial for optimizing the compound’s use and effectiveness .